Cas no 73909-12-3 (1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one)
![1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one structure](https://www.kuujia.com/scimg/cas/73909-12-3x500.png)
73909-12-3 structure
Product name:1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one
- 1-[2-(azepan-1-yl)ethylamino]-4-methylthioxanthen-9-one
- DTXSID50224496
- BRN 1329266
- Thioxanthen-9-one, 1-((2-(hexylmethyleneimino)ethyl)amino)-4-methyl-
- 9H-Thioxanthen-9-one, 1-((2-(hexahydro-1H-azepin-1-yl)ethyl)amino)-4-methyl-
- 1-(2'-Hexylmethyleneimino)ethylamino-4-methyl-thioxanthenone
- 5-20-04-00043 (Beilstein Handbook Reference)
- 73909-12-3
-
- Inchi: InChI=1S/C22H26N2OS/c1-16-10-11-18(23-12-15-24-13-6-2-3-7-14-24)20-21(25)17-8-4-5-9-19(17)26-22(16)20/h4-5,8-11,23H,2-3,6-7,12-15H2,1H3
- InChI Key: IXUXGZDTENUDRX-UHFFFAOYSA-N
- SMILES: CC1=C2C(=C(C=C1)NCCN3CCCCCC3)C(=O)C4=CC=CC=C4S2
Computed Properties
- Exact Mass: 366.177
- Monoisotopic Mass: 366.177
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 562.3°C at 760 mmHg
- Flash Point: 293.9°C
- Refractive Index: 1.642
1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one Related Literature
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
73909-12-3 (1-[(2-azepan-1-ylethyl)amino]-4-methyl-9H-thioxanthen-9-one) Related Products
- 1553621-50-3(2-(3,3-difluorocyclohexyl)acetic acid)
- 1389310-10-4(3-[(3R)-Piperidin-3-yl]-1,2,3,4-tetrahydroquinazolin-2-one hydrochloride)
- 1806857-57-7(3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol)
- 1575-29-7(3-methyl-1-phenyl-1H-indazole)
- 17722-20-2(N,N'-Bis(4-chlorophenyl)propanediamide)
- 1041648-80-9(3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile)
- 2091357-95-6(trans-2-hydroxycyclopropane-1-carboxylic acid)
- 1434321-73-9((3S,7R,8As)-7-hydroxy-3-isopropylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione)
- 1378318-87-6(1,2-difluoro-4-prop-2-enylsulfanylbenzene)
- 946306-92-9(N-methyl-2-{3-methyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-phenylacetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
